Cas no 1261561-83-4 (4,2',3'-Trifluorobiphenyl-3-acetic acid)

• Product Name: 4,2',3'-Trifluorobiphenyl-3-acetic acid
• CAS No: 1261561-83-4
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• CID: 4990717
• Update Time: 2023-08-23

4,2',3'-Trifluorobiphenyl-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4,2',3'-Trifluorobiphenyl-3-acetic acid

• Inchi： 1S/C14H9F3O2/c15-11-5-4-8(6-9(11)7-13(18)19)10-2-1-3-12(16)14(10)17/h1-6H,7H2,(H,18,19)
• InChI Key： GMJTZDJHYOZFSY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CC(=O)O)C1C=CC=C(C=1F)F

Computed Properties

• Exact Mass: 266.055
• Monoisotopic Mass: 266.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3